diethyl 5-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)isophthalate

• IUPAC Name: diethyl 5-[(3,4-dimethoxyphenyl)carbamoylamino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C21H24N2O7/c1-5-29-19(24)13-9-14(20(25)30-6-2)11-16(10-13)23-21(26)22-15-7-8-17(27-3)18(12-15)28-4/h7-12H,5-6H2,1-4H3,(H2,22,23,26)
• InChI Key: VGPDHNVNXKQOPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC(=C1)NC(=O)NC2=CC(=C(C=C2)OC)OC)C(=O)OCC
• Molecular Formula: C21H24N2O7
• Molecular Weight: 416.4 g/mol

Description

Diethyl 5-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)isophthalate is a useful research compound. Its molecular formula is C21H24N2O7 and its molecular weight is 416.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 416.15835111 g/mol and the complexity rating of the compound is 560. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Corrosion Inhibition : Diethyl phosphonate derivatives, which are structurally related to diethyl 5-({[(3,4-dimethoxyphenyl)amino]carbonyl}amino)isophthalate, have been studied for their effectiveness as corrosion inhibitors. For instance, diethyl (((4-chlorophenyl)amino)(phenyl)methyl)phosphonate has shown significant inhibition efficiency in protecting mild steel against corrosion in acidic environments, commonly encountered in industrial pickling processes (Gupta et al., 2017).

• Organic Synthesis and Rearrangement : Research on similar compounds, like dimethyl 5-(1-methyl-1-methoxycarbonylmethyloxy) isophthalate, has explored their synthesis processes and reactions, including the Claisen rearrangement, which is a fundamental reaction in organic chemistry (Pen, 2014).

• Material Science and Polymer Chemistry : Compounds structurally related to this compound have been used in the preparation and study of hyperbranched aromatic polyimides, which are important in material science for their solubility and thermal stability (Yamanaka et al., 2000).

• Metal-Organic Frameworks (MOFs) : Research involving 5-aminoisophthalic acid, a component structurally similar to the compound , has been instrumental in designing novel metal-organic frameworks (MOFs) with various applications in catalysis and material science (Kongshaug & Fjellvåg, 2006).

• Catalysis : Related compounds such as 5-{(pyridin-4-ylmethyl)amino} isophthalic acid have been utilized in the development of MOFs for catalytic applications, including the oxidation of alcohols and the Henry reaction (Karmakar et al., 2016).

• Electrochemical Applications : A study focusing on 5-amino-3′,4′-dimethyl-biphenyl-2-ol/carbon nanotube-modified electrodes, which are somewhat structurally related to the compound , demonstrated potential applications in electrochemical sensors and organic light-emitting diodes (OLEDs) (Beitollahi et al., 2012).